Cas no 111808-94-7 ((5-(4-Chlorophenyl)-2-methylfuran-3-yl)methanol)

• Product Name: (5-(4-Chlorophenyl)-2-methylfuran-3-yl)methanol
• CAS No: 111808-94-7
• MF: C₁₂H₁₁ClO₂
• MW: 222.667542695999
• CID: 129414
• PubChem ID: 7245332
• Update Time: 2025-04-18

(5-(4-Chlorophenyl)-2-methylfuran-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-(4-Chlorophenyl)-2-methylfuran-3-yl)methanol
• [5-(4-chlorophenyl)-2-methylfuran-3-yl]methanol
• 3-Furanmethanol,5-(4-chlorophenyl)-2-methyl-
• 5-(4-chlorophenyl)-3-hydroxymethyl-2-methylfuran
• 111808-94-7
• HMS1659B07
• SCHEMBL2240830
• DTXSID40428466
• GQHKNJRCVPQMQL-UHFFFAOYSA-N

• Inchi： 1S/C12H11ClO2/c1-8-10(7-14)6-12(15-8)9-2-4-11(13)5-3-9/h2-6,14H,7H2,1H3
• InChI Key： GQHKNJRCVPQMQL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(CO)=C(C)O1

Computed Properties

• Exact Mass: 222.04483
• Monoisotopic Mass: 222.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• PSA: 33.37
• LogP: 3.40070